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Compound of Interest

Compound Name: L-645164

Cat. No.: B15617266 Get Quote

For researchers, scientists, and drug development professionals, the accurate preparation of

stock solutions is a critical first step in ensuring the validity and reproducibility of experimental

results. This document provides detailed application notes and protocols for the preparation of

a stock solution of L-645,164, a potent inhibitor of HMG-CoA reductase.

L-645,164 is a synthetic, monofluorinated-biphenyl compound that has been identified as a

powerful inhibitor of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, the rate-

limiting enzyme in the cholesterol biosynthesis pathway. Its inhibitory action on this key enzyme

makes it a valuable tool for in vitro and in vivo studies related to cholesterol metabolism and

the therapeutic potential of HMG-CoA reductase inhibition.

Quantitative Data Summary
For clarity and ease of comparison, the key quantitative data for L-645,164 are summarized in

the table below.
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Property Value

CAS Number 85493-98-7

Molecular Formula C₂₂H₂₃FO₃

Molecular Weight 354.42 g/mol

Recommended Solvent Dimethyl sulfoxide (DMSO)

Recommended Stock Concentration 10 mM

Storage of Stock Solution
-20°C for short-term (weeks) or -80°C for long-

term (months)

Final Assay Concentration
Varies depending on the experimental system;

typically in the nM to µM range.

Experimental Protocols
This section provides a detailed methodology for the preparation of a 10 mM stock solution of

L-645,164 in DMSO.

Materials:
L-645,164 powder

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile, amber or light-protecting microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mM L-645,164 Stock
Solution:

Calculate the required mass of L-645,164:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 354.42 g/mol × 1000 mg/g = 3.5442 mg

Therefore, you will need to weigh out approximately 3.54 mg of L-645,164.

Weighing the L-645,164:

Wear appropriate PPE.

On a calibrated analytical balance, carefully weigh out the calculated mass of L-645,164

powder into a sterile, amber microcentrifuge tube.

Record the exact mass weighed.

Dissolving the L-645,164:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the L-645,164 powder.

To achieve a 10 mM concentration with the 3.5442 mg of L-645,164, you would add 1

mL of DMSO.

Close the tube tightly and vortex thoroughly for at least 1-2 minutes until the powder is

completely dissolved. A clear solution should be obtained. Gentle warming (e.g., in a 37°C

water bath for a few minutes) may be used to aid dissolution if necessary.

Aliquoting and Storage:

Once the L-645,164 is fully dissolved, it is recommended to aliquot the stock solution into

smaller, single-use volumes in sterile, amber microcentrifuge tubes. This will prevent
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repeated freeze-thaw cycles which can degrade the compound.

Clearly label each aliquot with the name of the compound, concentration, date of

preparation, and your initials.

Store the aliquots at -20°C for short-term storage or at -80°C for long-term storage.

Preparation of Working Solutions:
To prepare a working solution for your experiment, thaw a single aliquot of the 10 mM stock

solution at room temperature.

Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium or buffer.

Important: The final concentration of DMSO in the experimental medium should be kept as

low as possible (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control

(medium with the same final concentration of DMSO) should always be included in your

experiments.

Visualizations
Signaling Pathway
L-645,164 inhibits HMG-CoA reductase, a key enzyme in the mevalonate pathway, which is

responsible for the synthesis of cholesterol and other essential isoprenoids.
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Caption: Inhibition of the HMG-CoA Reductase Pathway by L-645,164.
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Experimental Workflow
The following diagram illustrates the workflow for preparing the L-645,164 stock solution.
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Caption: Workflow for Preparing L-645,164 Stock Solution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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